Cas no 2005867-78-5 (Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a cyclopropyl-substituted hexyl backbone with a ketone functionality at the 5-position. The tert-butyl ester group enhances stability, making it suitable for controlled reactions in synthetic organic chemistry. Its structural complexity allows for applications in intermediate synthesis, particularly in pharmaceutical and agrochemical research, where the cyclopropyl moiety can impart unique steric and electronic properties. The compound’s well-defined reactivity profile facilitates selective modifications, aiding in the development of novel bioactive molecules. Proper handling under inert conditions is recommended to preserve its integrity.
Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester structure
2005867-78-5 structure
Product Name:Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester
CAS No:2005867-78-5
MF:C14H25NO3
MW:255.353204488754
CID:5292742
Update Time:2025-06-15

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H25NO3/c1-14(2,3)18-13(17)15-9-5-4-6-12(16)10-11-7-8-11/h11H,4-10H2,1-3H3,(H,15,17)
    • InChI Key: NJYZMGFYIXQREM-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCCCCC(=O)CC1CC1

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-796035-0.05g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
0.05g
$768.0 2024-05-22
Enamine
EN300-796035-0.1g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
0.1g
$804.0 2024-05-22
Enamine
EN300-796035-0.25g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
0.25g
$840.0 2024-05-22
Enamine
EN300-796035-0.5g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
0.5g
$877.0 2024-05-22
Enamine
EN300-796035-1.0g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
1.0g
$914.0 2024-05-22
Enamine
EN300-796035-2.5g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
2.5g
$1791.0 2024-05-22
Enamine
EN300-796035-5.0g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
5.0g
$2650.0 2024-05-22
Enamine
EN300-796035-10.0g
tert-butyl N-(6-cyclopropyl-5-oxohexyl)carbamate
2005867-78-5 95%
10.0g
$3929.0 2024-05-22

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester Related Literature

Additional information on Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2005867-78-5): A Comprehensive Overview

Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2005867-78-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development and biochemical research. The unique structural features of this molecule, including its N-(6-cyclopropyl-5-oxohexyl) moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and reactivity. Understanding these characteristics is crucial for exploring its applications in synthetic chemistry and medicinal research.

The synthesis of Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the preparation of key intermediates such as 6-cyclopropyl-5-oxohexanamide, which serves as a precursor for introducing the carbamic acid functionality. The subsequent esterification step using isobutyl chloroformate in the presence of a base catalyst yields the desired product with high efficiency and purity. This synthetic route exemplifies the precision and control achievable in contemporary chemical synthesis.

In recent years, Carbamic acid derivatives have garnered attention due to their diverse pharmacological activities. The structural motif present in Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester, particularly the cyclopropyl ring and the oxo-substituted hexyl chain, has been shown to influence binding interactions with biological targets. Studies have suggested that such compounds may exhibit properties relevant to enzyme inhibition and receptor modulation. These findings are particularly intriguing given the growing interest in developing small-molecule modulators for therapeutic applications.

One of the most compelling aspects of Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester is its potential as a building block for more complex pharmacophores. The presence of both polar and non-polar regions in its structure allows for versatile functionalization strategies. Researchers have explored modifications to both the cyclopropyl and oxo-substituted hexyl portions to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. Such modifications are critical for optimizing drug-like characteristics and improving pharmacokinetic profiles.

The role of computational chemistry in studying this compound cannot be overstated. Advanced molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. These predictions are essential for guiding experimental efforts and reducing the time required for hit identification in drug discovery programs. Furthermore, computational studies have provided insights into the conformational flexibility of Carbamic acid derivatives, which is crucial for understanding their biological behavior.

Recent experimental investigations have further illuminated the potential applications of Carbamic acid derivatives. For instance, studies using enzyme-based assays have demonstrated that certain derivatives exhibit inhibitory activity against specific enzymes implicated in disease pathways. The structural features of these compounds appear to be well-suited for binding to active sites or allosteric pockets on target enzymes. Such findings underscore the importance of exploring novel chemical entities like Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester as leads for drug development.

The synthesis and characterization of Carbamic acid derivatives also offer valuable insights into reaction mechanisms and synthetic methodologies. For example, the esterification step in the synthesis of this compound provides a model system for studying nucleophilic acylation reactions under various conditions. Such studies contribute to the broader understanding of organic transformations and can inform the development of more efficient synthetic routes for other complex molecules.

The future prospects for Carbamic acid derivatives are promising given their structural diversity and potential biological activities. Ongoing research aims to expand the chemical space explored by synthesizing novel analogs with tailored properties. Additionally, interdisciplinary approaches combining organic synthesis with biophysical techniques will be crucial for elucidating structure-activity relationships and optimizing lead compounds.

In conclusion, Carbamic acid, N-(6-cyclopropyl-5-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2005867-78-5) represents a significant compound in pharmaceutical chemistry with diverse applications ranging from synthetic chemistry to drug discovery. Its unique structural features make it a valuable tool for exploring new therapeutic strategies and advancing our understanding of molecular interactions at a fundamental level.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD